Cas no 1804912-07-9 (Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804912-07-9
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860628
• Update Time: 2025-05-24

Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-7(16)3-5-2-6(4-14)9(11)15-8(5)10(12)13/h2,10H,3H2,1H3
• InChI Key： OARZIOBOWFRRQV-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate

Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview

The compound Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1804912-07-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a methyl ester group at position 5, a bromine atom at position 2, a cyano group at position 3, and a difluoromethyl group at position 6. These substituents contribute to its distinctive reactivity and stability, making it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate through multi-step processes involving precise control of reaction conditions. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The incorporation of fluorinated groups, such as the difluoromethyl substituent, has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development.

The structural features of Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate make it an ideal substrate for further functionalization in medicinal chemistry. The bromine atom at position 2 serves as an excellent leaving group, facilitating substitution reactions that can introduce diverse functional groups. Similarly, the cyano group at position 3 can participate in various nucleophilic or electrophilic transformations, depending on the reaction conditions. The methyl ester group at position 5 not only stabilizes the pyridine ring but also provides a handle for further chemical modifications.

One of the most exciting developments involving this compound is its application in the design of novel pharmaceutical agents. Studies have demonstrated that Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate can act as a versatile scaffold for constructing bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. For instance, researchers have utilized this compound as an intermediate in the synthesis of pyridine-based inhibitors targeting key enzymes involved in cancer cell proliferation.

Moreover, the presence of fluorinated groups in Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate confers unique electronic and steric properties that are highly desirable in drug design. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including enhanced absorption and prolonged half-life, which are critical factors in determining the efficacy of therapeutic agents. Recent studies have also highlighted the potential of this compound in developing materials for optoelectronic applications due to its conjugated π-system and tunable electronic properties.

In terms of environmental impact, Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate has been subjected to rigorous testing to assess its biodegradability and toxicity. Preliminary results indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when properly managed. However, further studies are required to fully understand its environmental fate and potential long-term effects.

The synthesis and characterization of Methyl 2-bromo-3-cyano-6-(difluoromethyl)pyridine-5-acetate have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its molecular structure and purity. These studies have provided valuable insights into the stereochemistry and conformational flexibility of the molecule, which are essential for understanding its reactivity and biological activity.

Looking ahead, Methyl 2-bromo